2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid

• IUPAC Name: 2-[4-methyl-2-(trifluoromethyl)-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C7H6F3NO2S/c1-3-4(2-5(12)13)14-6(11-3)7(8,9)10/h2H2,1H3,(H,12,13)
• InChI Key: GXXZOSIYNGEOMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C(F)(F)F)CC(=O)O
• Molecular Formula: C7H6F3NO2S
• Molecular Weight: 225.19 g/mol

Description

2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid, also known as MTA, is a chemical compound that belongs to the class of thiazole derivatives. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid is not fully understood. However, it has been suggested that it works by inhibiting the enzyme S-adenosylhomocysteine hydrolase (SAHH), which is responsible for the breakdown of S-adenosylhomocysteine (SAH). SAH is a potent inhibitor of various methyltransferases, which are enzymes involved in DNA methylation and gene expression regulation. By inhibiting SAHH, 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid increases the concentration of SAH, leading to the inhibition of methyltransferases and alteration of gene expression.
Biochemical and Physiological Effects
2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and regulate the expression of genes involved in cell cycle regulation and DNA repair. Additionally, 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid has been found to modulate the activity of various enzymes and proteins, including histone deacetylases and NF-κB, which play important roles in gene expression regulation and inflammation.

Advantages and Limitations for Lab Experiments

2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid has several advantages for lab experiments. It is stable, easy to synthesize, and has a high purity and yield. Additionally, it has been found to have low toxicity and can be easily administered to cells and animals. However, 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid also has some limitations. It is not water-soluble, which makes it difficult to use in aqueous solutions. Additionally, its mechanism of action is not fully understood, which limits its use in certain experiments.

Future Directions

For research on 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid include the development of new drugs, further understanding of its mechanism of action, and the discovery of new compounds with improved properties.

Synthesis Methods

2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid can be synthesized using various methods. One of the commonly used methods is the reaction between 2-amino-4-methylthiazole and trifluoroacetic anhydride in the presence of a catalyst such as triethylamine. The reaction yields 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid as a white crystalline solid with a high yield and purity.

Scientific Research Applications

2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid has been extensively used in scientific research due to its potential applications in various fields. One of the major applications of 2-(4-Methyl-2-(trifluoromethyl)thiazol-5-yl)acetic acid is in the development of new drugs. It has been found to have antitumor and anti-inflammatory properties, making it a potential candidate for the treatment of cancer and other inflammatory diseases.